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Compound of Interest

Compound Name: DMT-dT Phosphoramidite-d11

Cat. No.: B15137014 Get Quote

An In-Depth Technical Guide to the Safety and Handling of DMT-dT Phosphoramidite-d11

Disclaimer: Specific safety data for DMT-dT phosphoramidite-d11 is not readily available. The

following information is based on the safety data for the non-deuterated DMT-dT

phosphoramidite. The primary chemical hazards are associated with the DMT and

phosphoramidite functional groups, which are present in both the deuterated and non-

deuterated forms. Therefore, the safety and handling precautions are expected to be nearly

identical. Researchers should always consult the most current Safety Data Sheet (SDS)

provided by the supplier and conduct a thorough risk assessment before use.

Introduction
DMT-dT phosphoramidite-d11 is a deuterated version of the key reagent used in the chemical

synthesis of oligonucleotides. The incorporation of deuterium can be a valuable tool for various

research applications, including NMR studies and as internal standards in mass spectrometry.

This guide provides a comprehensive overview of the safety and handling precautions

necessary for the use of this compound in a laboratory setting, aimed at researchers, scientists,

and drug development professionals.

Hazard Identification and Classification
DMT-dT phosphoramidite is classified as a hazardous substance. The primary hazards are

associated with its reactivity and potential for causing irritation and harm upon exposure.
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GHS Classification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

May cause an allergic skin reaction, H317.[2]

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
Property Value Reference

CAS Number 98796-51-1 [1]

Molecular Formula C40H49N4O8P [1]

Molecular Weight 744.81 g/mol [1]

Appearance Solid [3]

Solubility Soluble in DMSO, Acetonitrile [3]
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Proper handling and storage are crucial to ensure the safety of laboratory personnel and to

maintain the integrity of the reagent.

Handling Precautions:

Handle in a well-ventilated place.[2][4]

Wear suitable protective clothing, including gloves and eye/face protection.[2][4]

Avoid contact with skin and eyes.[2][4]

Avoid the formation of dust and aerosols.[2][4]

Use non-sparking tools.[2][4]

Prevent fire caused by electrostatic discharge steam.[2][4]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage Conditions:

Keep container tightly sealed.[3]

Store in a dry, well-ventilated area at -20°C.[3]

Protect from heat and store away from oxidizing agents.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling DMT-dT

phosphoramidite.
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PPE Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use.

[2][4]

Respiratory Protection

A NIOSH-approved respirator

should be worn as conditions

warrant.

[3]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action must be

taken.

First-Aid Measures:
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[2][4]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[2][4]

Spill and Leak Procedures:

Avoid dust formation.[2][4]

Avoid breathing mist, gas, or vapors.[2][4]

Use personal protective equipment, including chemical-impermeable gloves.[2][4]

Ensure adequate ventilation.[2][4]

Remove all sources of ignition.[2][4]
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Evacuate personnel to safe areas.[2][4]

Prevent further leakage or spillage if it is safe to do so.[2][4]

Do not let the chemical enter drains.[2][4]

Collect and arrange for disposal in suitable, closed containers.[2][4]

Use spark-proof tools and explosion-proof equipment.[2][4]

Experimental Protocol: General Workflow for
Oligonucleotide Synthesis
DMT-dT phosphoramidite is a key component in the phosphoramidite method of

oligonucleotide synthesis. This process is typically automated and involves a four-step cycle for

each nucleotide addition.

Materials and Reagents:

DMT-dT phosphoramidite

Solid support (e.g., controlled pore glass) with the initial nucleoside attached

Anhydrous acetonitrile

Activator (e.g., 5-(ethylthio)-1H-tetrazole (ETT))

Oxidizing agent (e.g., iodine solution)

Capping reagents (e.g., acetic anhydride and 1-methylimidazole)

Deblocking agent (e.g., trichloroacetic acid in dichloromethane)

Cleavage and deprotection solution (e.g., ammonium hydroxide)

Methodology:

Preparation:
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Ensure all reagents and solvents are anhydrous, as phosphoramidites are sensitive to

moisture.

The synthesis is typically performed on an automated DNA synthesizer. The DMT-dT

phosphoramidite is dissolved in anhydrous acetonitrile to the desired concentration and

placed on the appropriate port of the synthesizer.

Synthesis Cycle: The following four steps are repeated for each nucleotide addition to the

growing oligonucleotide chain.[4][5]

Step 1: Detritylation (Deblocking): The 5'-DMT protecting group is removed from the

support-bound nucleoside using an acid, such as trichloroacetic acid in dichloromethane,

to expose the 5'-hydroxyl group for the subsequent coupling reaction.[4][6]

Step 2: Coupling: The DMT-dT phosphoramidite is activated by a weak acid, such as ETT,

and then reacts with the free 5'-hydroxyl group of the support-bound nucleoside to form a

phosphite triester linkage.[4][7]

Step 3: Capping: To prevent the elongation of any unreacted 5'-hydroxyl groups (failure

sequences), they are acetylated using capping reagents.[4]

Step 4: Oxidation: The unstable phosphite triester linkage is oxidized to a more stable

phosphate triester using an oxidizing agent, typically an iodine solution, in the presence of

water and a weak base.[4]

Cleavage and Deprotection:

After the final synthesis cycle, the terminal 5'-DMT group is typically removed.[5]

The synthesized oligonucleotide is cleaved from the solid support using a reagent such as

concentrated ammonium hydroxide.[8]

The protecting groups on the phosphate backbone and the nucleobases are removed by

heating the oligonucleotide in the cleavage solution.[8]

Purification and Analysis:
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The final product is purified from failure sequences and other impurities using methods

such as high-performance liquid chromatography (HPLC) or polyacrylamide gel

electrophoresis (PAGE).

The identity and purity of the synthesized oligonucleotide are confirmed by techniques like

mass spectrometry and HPLC.

Visualizations
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Preparation

Handling

Use in Synthesis

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Don Appropriate Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Weigh and handle the solid phosphoramidite carefully

Dissolve in anhydrous solvent

Connect to automated synthesizer

Run synthesis protocol

Decontaminate surfaces

Dispose of waste according to institutional and local regulations

Remove and properly dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of DMT-dT phosphoramidite.
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Accidental Exposure

Immediate Actions

Follow-up

Exposure Occurs

Skin Contact:
Remove contaminated clothing,

wash with soap and water.

 Skin

Eye Contact:
Rinse with water for 15 minutes.

 Eyes

Inhalation:
Move to fresh air.

 Inhalation

Ingestion:
Rinse mouth,

do not induce vomiting.

 Ingestion

Seek Immediate Medical Attention

Report the Incident

Click to download full resolution via product page

Caption: Emergency response procedures for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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